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Introduction
The determination of enzyme activity is a cornerstone of biochemical and pharmacological

research. A widely used method for assaying phosphatase activity is the colorimetric assay

using p-nitrophenyl phosphate (pNPP).[1][2][3] This substrate is hydrolyzed by phosphatases,

such as alkaline phosphatase (ALP) and acid phosphatase, to produce p-nitrophenol (pNP), a

yellow-colored product that can be quantified by measuring its absorbance at 405 nm.[1][3][4]

The rate of pNP formation is directly proportional to the enzyme's activity.[5] This application

note provides a detailed protocol for determining phosphatase activity using pNPP, from

experimental setup to data analysis and calculation of enzyme activity.

The underlying principle of this assay is the enzymatic cleavage of the phosphate group from

pNPP, resulting in the formation of pNP.[6] Under alkaline conditions, pNP is deprotonated to

form the p-nitrophenolate ion, which exhibits a strong absorbance at 405 nm.[1][3] The

concentration of the product can be determined using the Beer-Lambert law, which relates

absorbance to concentration.

Signaling Pathway and Experimental Workflow
The enzymatic reaction involves the hydrolysis of a phosphate ester bond by a phosphatase

enzyme.
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Caption: Enzymatic hydrolysis of pNPP by phosphatase.

The experimental workflow for determining enzyme activity using the pNPP assay is a

straightforward process that can be adapted for single-tube or multi-well plate formats.
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Experimental Workflow for pNPP Assay

Prepare Reagents:
- Assay Buffer

- pNPP Substrate Solution
- Enzyme Solution

- Stop Solution

Set up Reaction:
- Add Assay Buffer

- Add Enzyme Solution
- Prepare Blanks (no enzyme)

Initiate Reaction:
- Add pNPP Substrate Solution

- Start Timer

Incubate:
- Specified time and temperature

(e.g., 15-30 min at 37°C)

Stop Reaction:
- Add Stop Solution

(e.g., NaOH)

Measure Absorbance:
- Spectrophotometer at 405 nm

Calculate Enzyme Activity

Click to download full resolution via product page

Caption: Step-by-step experimental workflow.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b7797594?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This protocol is designed for a 96-well plate format, which is ideal for high-throughput

screening and analysis of multiple samples.

Materials and Reagents
Assay Buffer: 1.0 M Diethanolamine buffer, pH 9.8, containing 0.5 mM MgCl₂.

p-NPP Substrate Solution: 10 mM p-nitrophenyl phosphate disodium salt in assay buffer.

Prepare fresh and protect from light.

Enzyme Solution: Purified or crude enzyme preparation diluted to an appropriate

concentration in assay buffer.

Stop Solution: 3 M NaOH.

Microplate Reader: Capable of measuring absorbance at 405 nm.

96-well clear, flat-bottom microplate.

Incubator: Set to the desired reaction temperature (e.g., 37°C).

Assay Procedure
Reagent Preparation: Allow all reagents to equilibrate to the assay temperature. Prepare the

pNPP substrate solution immediately before use.

Assay Setup:

Add 50 µL of assay buffer to each well of the microplate.

Add 20 µL of the enzyme solution to the sample wells.

For the blank wells, add 20 µL of the same buffer used to dilute the enzyme.

Reaction Initiation:
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To each well, add 50 µL of the 10 mM pNPP substrate solution to start the reaction. The

total reaction volume is 120 µL.

Incubation:

Incubate the plate at 37°C for a predetermined time (e.g., 15 minutes). The incubation

time should be optimized to ensure the reaction remains in the linear range.

Reaction Termination:

Stop the reaction by adding 50 µL of 3 M NaOH to each well. The addition of a strong

base also enhances the yellow color of the pNP product.[3]

Absorbance Measurement:

Measure the absorbance of each well at 405 nm using a microplate reader.

Data Presentation and Calculation
The absorbance readings are used to calculate the concentration of pNP produced, which is

then used to determine the enzyme activity.

Sample Data
The following table presents sample absorbance data obtained from a typical pNPP assay.

Well Type
Replicate 1
(A405)

Replicate 2
(A405)

Replicate 3
(A405)

Average
A405

Corrected
A405 (Avg -
Blank)

Blank 0.052 0.055 0.053 0.053 0.000

Sample 1 0.458 0.462 0.455 0.458 0.405

Sample 2 0.865 0.871 0.868 0.868 0.815

Calculation of Enzyme Activity
The enzyme activity is calculated using the Beer-Lambert law: A = εcl
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Where:

A is the absorbance at 405 nm (corrected for the blank).

ε is the molar extinction coefficient of pNP, which is 1.78 x 10⁴ M⁻¹cm⁻¹ (or 17,800 M⁻¹cm⁻¹).

[1][7]

c is the concentration of pNP in M (mol/L).

l is the path length of the light through the solution in cm. For a standard 96-well plate, this is

typically calculated based on the volume in the well. For ease of calculation, the path length

can be assumed to be 1 cm if the final volume is adjusted accordingly in the subsequent

formulas.

Step 1: Calculate the concentration of pNP produced.

Concentration (c) = Corrected A405 / (ε * l)

Assuming a path length (l) of 0.5 cm for a 170 µL final volume in a 96-well plate.

For Sample 1: c = 0.405 / (17800 M⁻¹cm⁻¹ * 0.5 cm) = 4.55 x 10⁻⁵ M

Step 2: Calculate the amount of pNP produced in µmoles.

Amount (µmoles) = Concentration (M) * Final Volume (L) * 10⁶ (µmol/mol)

Final Volume = 120 µL (reaction) + 50 µL (stop solution) = 170 µL = 0.000170 L

For Sample 1: Amount = 4.55 x 10⁻⁵ mol/L * 0.000170 L * 10⁶ µmol/mol = 0.007735 µmoles

Step 3: Calculate the enzyme activity.

One unit (U) of enzyme activity is defined as the amount of enzyme that hydrolyzes 1 µmole of

substrate per minute.[8]

Activity (U/mL) = (Amount of pNP produced (µmoles) / Incubation Time (min)) / Volume of

Enzyme (mL)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/410/367/mak461pis-mk.pdf
https://bioassaysys.com/wp-content/uploads/POPN.pdf
https://www.researchgate.net/post/How-can-I-calculate-the-unit-of-enzymes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7797594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incubation Time = 15 min Volume of Enzyme = 20 µL = 0.020 mL

For Sample 1: Activity = (0.007735 µmoles / 15 min) / 0.020 mL = 0.0258 U/mL

Step 4: Calculate the specific activity (optional).

Specific Activity (U/mg) = Activity (U/mL) / Protein Concentration (mg/mL)

If the protein concentration of the enzyme solution for Sample 1 was 0.1 mg/mL:

Specific Activity = 0.0258 U/mL / 0.1 mg/mL = 0.258 U/mg

Summary of Calculated Data

Sample
Corrected
A405

pNP
Concentration
(M)

pNP Produced
(µmoles)

Enzyme
Activity (U/mL)

Sample 1 0.405 4.55 x 10⁻⁵ 0.007735 0.0258

Sample 2 0.815 9.16 x 10⁻⁵ 0.015572 0.0519

Conclusion
The pNPP assay is a robust, sensitive, and cost-effective method for determining phosphatase

activity.[3][6] By following this detailed protocol and applying the provided calculations,

researchers can accurately quantify enzyme kinetics, screen for inhibitors, and perform quality

control of enzyme preparations. Careful optimization of assay conditions, such as enzyme

concentration and incubation time, is crucial for obtaining reliable and reproducible results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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